
A Comprehensive Technical Guide to 2-Methyl-4-
heptanone (CAS 626-33-5)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Methyl-4-heptanone

Cat. No.: B1210533 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides an in-depth overview of 2-Methyl-4-heptanone (CAS 626-33-5),

a ketone with diverse applications. The document details its chemical and physical properties,

spectroscopic data, synthesis protocols, and safety information. Particular emphasis is placed

on providing structured data and detailed experimental procedures to support research and

development activities.

Chemical and Physical Properties
2-Methyl-4-heptanone, also known as isobutyl propyl ketone, is a flammable liquid.[1][2] It is

characterized by the molecular formula C8H16O and a molecular weight of 128.21 g/mol .[1]

This compound belongs to the class of organic compounds known as ketones, where a

carbonyl group is bonded to two carbon atoms.[3]

Table 1: Physical and Chemical Properties of 2-Methyl-4-heptanone
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Property Value Reference

Molecular Formula C8H16O [1]

Molecular Weight 128.21 g/mol [1]

CAS Number 626-33-5 [1]

IUPAC Name 2-methylheptan-4-one [1]

Synonyms
Isobutyl propyl ketone, 2-

Methylheptan-4-one
[1][4]

Physical State Liquid [2]

Boiling Point 155 °C [1][3]

Flash Point 44 °C [2]

Density 0.81 g/cm³ [2]

Water Solubility
1371 mg/L @ 25 °C

(estimated)
[3][5]

LogP 2.350 (estimated) [3]

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of 2-Methyl-4-
heptanone.

Table 2: Spectroscopic Data for 2-Methyl-4-heptanone
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Spectroscopy Type Key Peaks/Signals Reference

¹H NMR (300 MHz, CDCl₃,

TMS)

δ 0.9 (m, 9 H); 1.55 (m, 2 H);

2.1 (m, 1 H); 2.25 (d, 2 H, J 1.1

Hz); 2.35 (t, 2 H, J 1.5 Hz)

[6]

¹³C NMR (75 MHz, CDCl₃)

δ 13.58(q); 17.03(t); 22.41(q, 2

CH₃); 24.41(d); 45.07(t);

51.67(t); 210.88(s)

[6]

IR (neat)
2950(s), 1710(s), 1470(m),

1375(s) cm⁻¹
[6]

Mass Spectrometry (EI)

m/z: 86.0 (99.99%), 57.0

(66.28%), 142.0 (21.18%),

58.0 (18.48%), 127.0 (6.88%)

[1]

Synthesis of 2-Methyl-4-heptanone
The synthesis of 2-Methyl-4-heptanone can be achieved through a two-step process involving

a Grignard reaction followed by oxidation.[6][7] This method is noted for its simplicity and high

yield.[6][7]

Experimental Protocol:
Step 1: Grignard Synthesis of 2-Methyl-4-heptanol[6][7]

Apparatus: A three-necked flask equipped with a dropping funnel, a reflux condenser, and a

nitrogen inlet is dried in an oven and assembled under a nitrogen atmosphere.

Reagents:

Magnesium turnings

A few crystals of iodine

1-chloro-2-methylpropane (dried over Na₂SO₄)

Dry ether (distilled from P₂O₅)
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Butanal (fractionally distilled, collecting the fraction boiling at 75-76 °C)

Procedure:

Place activated magnesium and a few iodine crystals in the flask.

Sublime the iodine onto the magnesium turnings using a heating gun.

Prepare a solution of 1-chloro-2-methylpropane in dry ether and add it to the dropping

funnel.

Add the 1-chloro-2-methylpropane solution dropwise to the magnesium at a rate that

maintains a gentle reflux. The start of the reaction is indicated by a light effervescence.

After the Grignard reagent is formed, a solution of butanal in dry ether is added dropwise

while maintaining the reaction temperature at 15-25 °C.

The reaction mixture is then hydrolyzed with a saturated aqueous solution of ammonium

chloride.

The ether layer is separated, washed with water, and dried over anhydrous sodium

sulfate.

The ether is removed by distillation, and the resulting 2-methyl-4-heptanol is purified by

distillation.

Step 2: Oxidation of 2-Methyl-4-heptanol to 2-Methyl-4-heptanone[6][7]

Reagents:

2-Methyl-4-heptanol

Sodium hypochlorite solution (commercial grade, concentration determined by titration)

Alternatively, a solution of sodium dichromate in dilute sulfuric acid can be used.

Procedure (using Sodium Hypochlorite):

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b1210533?utm_src=pdf-body
https://pubs.acs.org/doi/pdf/10.1021/ed068p71
https://pure.rug.nl/ws/files/3335495/1991JChemEducdeJong.PDF
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1210533?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The 2-methyl-4-heptanol is oxidized using a commercially available sodium hypochlorite

solution. This method is known for its high yield.

Procedure (using Sodium Dichromate):

Add the 2-methyl-4-heptanol dropwise to a solution of sodium dichromate and dilute

sulfuric acid.

Stir the mixture at room temperature for 1.5 hours.

Work up the reaction by adding ether and washing the ethereal solution with 1 N aqueous

NaOH.

The final product, 2-methyl-4-heptanone, is isolated and purified.

Step 1: Grignard Reaction

Step 2: Oxidation

1-chloro-2-methylpropane Isobutylmagnesium chloride
(Grignard Reagent)

 in dry ether

Magnesium (Mg)

Intermediate Complex

Butanal

2-Methyl-4-heptanol

 Hydrolysis
(NH₄Cl solution)

Oxidizing Agent
(e.g., NaOCl or Na₂Cr₂O₇/H₂SO₄) Oxidation 2-Methyl-4-heptanone

Click to download full resolution via product page

Caption: Synthesis workflow for 2-Methyl-4-heptanone.

Applications
2-Methyl-4-heptanone has several industrial and natural applications:

Industrial Solvent: It is primarily used as a solvent in various industrial applications due to its

effective dissolving properties. It is commonly employed in the production of paints, coatings,

and varnishes.[8]
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Chemical Intermediate: It serves as an intermediate in the synthesis of other chemicals,

particularly in the pharmaceutical and agrochemical industries.[8]

Flavor and Fragrance: It is used in flavor and fragrance formulations to create specific

aromatic profiles.[8]

Pheromone: It is an alarm pheromone for two ant species, Tapinoma nigerimum and

Tapinoma simrothi.[7][9]

Safety and Handling
2-Methyl-4-heptanone is a flammable liquid and vapor.[2]

Table 3: GHS Hazard Information
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Pictogram Signal Word Hazard Statement
Precautionary

Statements

alt text Warning
H226: Flammable

liquid and vapor

P210: Keep away

from heat, hot

surfaces, sparks,

open flames and other

ignition sources. No

smoking. P233: Keep

container tightly

closed. P280: Wear

protective

gloves/protective

clothing/eye

protection/face

protection.

P303+P361+P353: IF

ON SKIN (or hair):

Take off immediately

all contaminated

clothing. Rinse skin

with water/shower.

P370+P378: In case

of fire: Use dry sand,

dry chemical or

alcohol-resistant foam

to extinguish.

P403+P235: Store in

a well-ventilated

place. Keep cool.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear tightly fitting safety goggles.[10]

Skin Protection: Wear protective gloves and clothing.[10]
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Respiratory Protection: Use a respirator if exposure limits are exceeded or irritation is

experienced.[10]

Handling and Storage:

Keep away from heat, sparks, and open flames.[2]

Keep the container tightly closed and store in a cool, well-ventilated place.[2]

Ground and bond container and receiving equipment.[10]

Use explosion-proof electrical/ventilating/lighting equipment.[10]

Toxicological and Ecotoxicological Information
Currently, there is limited data available on the toxicological and ecotoxicological effects of 2-
Methyl-4-heptanone.[10][11] Further research is needed to fully assess its impact on human

health and the environment.

Conclusion
This technical guide has summarized the key information regarding 2-Methyl-4-heptanone
(CAS 626-33-5). The provided data on its properties, synthesis, and safety is intended to be a

valuable resource for researchers and professionals in relevant fields. The detailed

experimental protocol for its synthesis offers a practical guide for laboratory applications. As

with any chemical, proper safety precautions should always be observed during handling and

use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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